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Compound of Interest

Compound Name:
Methyl 4-chloro-1-hydroxy-2-

naphthoate

CAS No.: 135241-08-6

Cat. No.: B2822697

Get Quote

Executive Summary & Chemical Profile
Methyl 4-chloro-1-hydroxy-2-naphthoate is a specialized halogenated aromatic intermediate,

often utilized in the synthesis of hydroxynaphthoquinone-based pharmaceuticals (e.g.,

Atovaquone analogs).

Effective disposal of this compound requires strict adherence to Halogenated Organic Waste

protocols. Unlike simple organic esters, the chlorine substituent at the C4 position mandates

segregation from standard fuel-blending waste streams to prevent the formation of acidic gases

(HCl) and potential dioxins during improper incineration.
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Property Detail

Chemical Name Methyl 4-chloro-1-hydroxy-2-naphthoate

Class
Halogenated Aromatic Ester / Phenolic

Derivative

Molecular Formula C₁₂H₉ClO₃

Primary Hazard
Aquatic Toxicity & Skin/Eye Irritation (Phenolic

nature)

RCRA Waste Status
Halogenated Organic Waste (Requires specific

incineration)

Pre-Disposal Segregation (The Self-Validating
System)
To ensure safety and compliance, use the "Halogen Rule" as your self-validating logic. If a

waste stream contains any detectable amount of this compound, the entire container must be

labeled HALOGENATED.

Why this matters (The Science):
Incineration Chemistry: Standard non-halogenated waste is often used as fuel in cement

kilns. If Methyl 4-chloro-1-hydroxy-2-naphthoate enters this stream, combustion generates

Hydrogen Chloride (HCl) gas. This corrodes standard kiln linings and violates EPA air

emission permits.

Chemical Incompatibility: The 1-hydroxy group is phenolic (weakly acidic). Do not mix high

concentrations of this waste with strong oxidizing agents (e.g., Nitric Acid) or highly reactive

metals, as this can lead to exothermic decomposition.

Decision Logic & Workflow (Visualization)
The following diagram outlines the critical decision path for disposing of Methyl 4-chloro-1-
hydroxy-2-naphthoate.
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Waste Generation:
Methyl 4-chloro-1-hydroxy-2-naphthoate

Physical State?

Solid / Precipitate

Dry Solid

Solution / Mother Liquor

Dissolved

Double Bag (4-mil Poly)
Label: 'Solid Halogenated Waste'

Segregate

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Matches

Non-Halogenated Solvent
(Methanol, Ethyl Acetate)

Dissolved In

Combine in HALOGENATED
Waste Carboy

CONTAMINATES Stream
(Must go to Halogenated)

Click to download full resolution via product page

Figure 1: Decision tree for segregating halogenated naphthoate waste. Note that even if

dissolved in non-halogenated solvents (like Methanol), the presence of the solute forces the

entire mixture into the Halogenated stream.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess
Material)
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Objective: Containment and labeling for high-temperature incineration.

PPE Requirement: Nitrile gloves (double-gloved recommended due to phenolic

permeability), safety goggles, and lab coat. Use a fume hood to avoid dust inhalation.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated

solid waste drum.

Bagging:

Place the solid material inside a clear 4-mil polyethylene bag.

Seal the bag with tape or a zip tie.

Place this bag inside a second bag (double containment).

Labeling:

Apply a Hazardous Waste label.

CRITICAL: Check the box for "Halogenated Organic."

List constituents: "Methyl 4-chloro-1-hydroxy-2-naphthoate (100%)."

Storage: Store in the "Solid Waste" satellite accumulation area, away from oxidizers.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Objective: Prevent contamination of non-halogenated fuel blending streams.

Quenching (If necessary): If the naphthoate is in a reaction mixture with active reagents

(e.g., thionyl chloride or strong bases), quench the reaction first. Ensure pH is between 4 and

10 before bottling.

Segregation:
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Pour the solution into the Halogenated Solvent Waste carboy (typically red or yellow

tagged in most labs).

Note: Even if the solvent is Methanol (non-halogenated), the presence of the chlorinated

naphthoate (solute) renders the entire volume halogenated waste.

Labeling:

Update the carboy log sheet immediately.

Record the approximate concentration of the naphthoate.

Emergency Spill Contingency
In the event of a benchtop spill, immediate action prevents contamination spread.

Phase Action Steps

1. Isolate

Alert nearby personnel. Mark the area. If dust is

airborne, evacuate the immediate area to let it

settle.

2. Protect
Wear Nitrile gloves and N95 dust mask (if solid

powder).

3. Contain

Solid: Do not dry sweep. Cover with wet paper

towels to prevent dust, then scoop into a

bag.Liquid: Absorb with vermiculite or

polypropylene pads.

4. Clean

Wipe the surface with a soap/water solution

(phenolics are slightly acidic; mild alkaline soap

helps solubilize residues).

5. Dispose

All cleanup materials (gloves, paper towels,

pads) must be disposed of as Solid

Halogenated Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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